Cas no 2580225-06-3 (methyl 2-amino-5-hydroxypyridine-3-carboxylate)

• Product Name: methyl 2-amino-5-hydroxypyridine-3-carboxylate
• CAS No: 2580225-06-3
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• CID: 5661893
• PubChem ID: 133061439
• Update Time: 2025-06-09

methyl 2-amino-5-hydroxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27724686
• methyl 2-amino-5-hydroxypyridine-3-carboxylate
• Methyl 2-amino-5-hydroxynicotinate
• 2580225-06-3
• 3-Pyridinecarboxylic acid, 2-amino-5-hydroxy-, methyl ester

• Inchi： 1S/C7H8N2O3/c1-12-7(11)5-2-4(10)3-9-6(5)8/h2-3,10H,1H3,(H2,8,9)
• InChI Key： SDHHGXYFGMPXLN-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(=CN=C1N)O)=O

Computed Properties

• Exact Mass: 168.05349212g/mol
• Monoisotopic Mass: 168.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 85.4Ų

Experimental Properties

• Density: 1.386±0.06 g/cm3(Predicted)
• Boiling Point: 456.9±45.0 °C(Predicted)
• pka: 9.76±0.10(Predicted)

Additional information on methyl 2-amino-5-hydroxypyridine-3-carboxylate

Introduction to Methyl 2-amino-5-hydroxypyridine-3-carboxylate (CAS No. 2580225-06-3)

Methyl 2-amino-5-hydroxypyridine-3-carboxylate, with the CAS number 2580225-06-3, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its pyridine core structure, has garnered considerable attention due to its versatile applications in drug development and medicinal chemistry. The presence of both amino and hydroxyl functional groups makes it a valuable intermediate in the synthesis of more complex molecules, particularly those aimed at targeting neurological and inflammatory disorders.

The< strong>pyridine ring in Methyl 2-amino-5-hydroxypyridine-3-carboxylate serves as a scaffold that can be modified in various ways to achieve specific pharmacological properties. Pyridine derivatives are widely recognized for their role in medicinal chemistry, often serving as key components in the development of drugs that interact with biological targets such as enzymes and receptors. The< strong>amino group at the 2-position and the< strong>hydroxyl group at the 5-position provide opportunities for further functionalization, enabling the creation of a wide array of derivatives with tailored biological activities.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the< strong>2-amino-5-hydroxypyridine core structure. This interest stems from the compound's ability to modulate various biological pathways, making it a promising candidate for treating conditions such as cancer, neurodegenerative diseases, and autoimmune disorders. The< strong>methyl 3-carboxylate moiety further enhances its utility by providing a site for conjugation or further chemical modification, allowing for the design of prodrugs or targeted delivery systems.

One of the most compelling aspects of Methyl 2-amino-5-hydroxypyridine-3-carboxylate is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By designing molecules that specifically inhibit certain kinases, researchers can develop treatments that disrupt abnormal cell growth and proliferation. The< strong>pyridine-based kinase inhibitors have shown significant promise in preclinical studies, with several compounds entering clinical trials and demonstrating encouraging results.

The< strong>hydroxyl group at the 5-position of Methyl 2-amino-5-hydroxypyridine-3-carboxylate is particularly noteworthy, as it can participate in hydrogen bonding interactions with biological targets. This feature is crucial for designing molecules that can bind tightly to their intended targets, improving drug efficacy. Additionally, the< strong>amino group at the 2-position can be used to introduce other functional groups or linkages, enabling the creation of more complex molecular architectures.

The synthesis of Methyl 2-amino-5-hydroxypyridine-3-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as hydroxylation and methylation. Advanced techniques such as flow chemistry have also been explored to improve reaction efficiency and scalability.

In addition to its applications in drug development, Methyl 2-amino-5-hydroxypyridine-3-carboxylate has found utility in materials science and catalysis. Its ability to act as a ligand or coordination molecule has been exploited in designing catalysts for various organic transformations. These catalysts often exhibit high selectivity and efficiency, making them valuable tools in industrial processes.

The growing interest in green chemistry has also influenced the synthesis of Methyl 2-amino-5-hydroxypyridine-3-carboxylate. Researchers are increasingly focusing on developing synthetic routes that minimize waste and reduce environmental impact. This includes using renewable feedstocks, optimizing reaction conditions to reduce energy consumption, and employing biocatalytic methods where possible.

The pharmacological potential of Methyl 2-amino-5-hydroxypyridine-3-carboxylate continues to be explored through both computational modeling and experimental studies. Computational methods such as molecular docking have been used to predict how this compound might interact with various biological targets. These predictions are then validated through experimental assays, providing valuable insights into its potential therapeutic applications.

In conclusion, Methyl 2-amino-5-hydroxypyridine-3-carboxylate (CAS No. 2580225-06-3) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing complex molecules targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.